Cas no 849207-59-6 (4-Methylumbelliferyl 2-Acetamido-2-deoxy-3,6-dipivaloyl-β-D-galactopyranoside)

• Product Name: 4-Methylumbelliferyl 2-Acetamido-2-deoxy-3,6-dipivaloyl-β-D-galactopyranoside
• CAS No: 849207-59-6
• MF: C₂₈H₃₇NO₁₀
• MW: 547.594089269638
• CID: 1059960
• Update Time: 2025-11-01

4-Methylumbelliferyl 2-Acetamido-2-deoxy-3,6-dipivaloyl-β-D-galactopyranoside Chemical and Physical Properties

Names and Identifiers

• 4-Methylumbelliferyl 2-Acetamido-2-deoxy-3,6-dipivaloyl-β-D-galactopyranoside
• 4-Methylumbelliferyl
• 4-METHYLUMBELLIFERYL 2-ACETAMIDO-2-DEOXY-3,6-DIPIVALOYL-B-D-GALACTOPYRANOSIDE
• 4-Methylumbelliferyl 2-Acetamido-2-deoxy-3,6-dipivaloyl--D-galactopyranoside
• 4-METHYLUMBELLIFERYL 2-ACETAMIDO-2-DEOXY-3,6-DI-O-PIVALOYL-B-D-GALACTOPYRANOSIDE
• 4-Methylumbelliferyl 2-Acetamido-2-deoxy-3,6-dipivaloyl-Beta-D-galactopyranoside
• 4-METHYLUMBELLIFERYL 2-ACETAMIDO-2-DEOXY-3,6-DIPIVALOYL-SS-D-GALACTOPYRANOSIDE

• Inchi： 1S/C28H37NO10/c1-14-11-20(31)37-18-12-16(9-10-17(14)18)36-24-21(29-15(2)30)23(39-26(34)28(6,7)8)22(32)19(38-24)13-35-25(33)27(3,4)5/h9-12,19,21-24,32H,13H2,1-8H3,(H,29,30)/t19?,21?,22-,23?,24+/m0/s1
• InChI Key： DYXSONYTZFSEJG-TYXDZGKNSA-N
• SMILES： O1[C@H](C(C([C@H](C1COC(C(C)(C)C)=O)O)OC(C(C)(C)C)=O)NC(C)=O)OC1=CC=C2C(C)=CC(=O)OC2=C1

Computed Properties

• Exact Mass: 547.24200

Experimental Properties

• Melting Point: 189-191°C
• PSA: 150.60000
• LogP: 3.00880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarin glycosides

Additional information on 4-Methylumbelliferyl 2-Acetamido-2-deoxy-3,6-dipivaloyl-β-D-galactopyranoside

4-Methylumbelliferyl 2-Acetamido-2-deoxy-3,6-dipivaloyl-β-D-galactopyranoside (CAS No. 849207-59-6): A Comprehensive Overview

4-Methylumbelliferyl 2-Acetamido-2-deoxy-3,6-dipivaloyl-β-D-galactopyranoside, identified by its CAS number 849207-59-6, is a specialized glycoconjugate that has garnered significant attention in the field of biochemical research and pharmaceutical development. This compound, characterized by its unique structural features, serves as a valuable tool in various scientific applications, particularly in the study of carbohydrate recognition and glycosylation processes.

The molecular structure of 4-Methylumbelliferyl 2-Acetamido-2-deoxy-3,6-dipivaloyl-β-D-galactopyranoside incorporates several key functional groups that enhance its utility in biochemical assays. The presence of a 4-methylumbelliferyl moiety allows for fluorescence-based detection, making it particularly useful in enzyme-linked immunosorbent assays (ELISAs) and other high-throughput screening methods. Additionally, the 2-acetamido-2-deoxy and 3,6-dipivaloyl modifications contribute to increased stability and reactivity, facilitating its use in both research and diagnostic settings.

In recent years, this compound has been extensively studied for its role in carbohydrate-mediated interactions. Carbohydrates play a crucial role in numerous biological processes, including cell signaling, immune responses, and pathogen recognition. The synthetic derivative 4-Methylumbelliferyl 2-Acetamido-2-deoxy-3,6-dipivaloyl-β-D-galactopyranoside provides researchers with a powerful tool to investigate these interactions at the molecular level. Its ability to mimic natural glycosidic structures while offering enhanced detectability has made it a preferred choice in glycobiology research.

One of the most compelling applications of 4-Methylumbelliferyl 2-Acetamido-2-deoxy-3,6-dipivaloyl-β-D-galactopyranoside is in the development of carbohydrate-based biomarkers. These biomarkers are essential for early detection and diagnosis of various diseases, including cancer and inflammatory disorders. The compound's fluorescence properties enable real-time monitoring of glycosylation events, which are often altered in pathological conditions. This capability has opened new avenues for therapeutic intervention and disease management.

The synthesis of 4-Methylumbelliferyl 2-Acetamido-2-deoxy-3,6-dipivaloyl-β-D-galactopyranoside involves a multi-step process that requires precise control over reaction conditions. The use of protecting groups such as dipivaloyl moieties ensures the stability of the intermediate products, allowing for efficient functionalization at multiple sites. This synthetic strategy has been refined over time to achieve high yields and purity, making it suitable for industrial-scale production.

In the realm of drug discovery, this compound has been utilized as a scaffold for designing novel therapeutic agents. Its structural framework provides a basis for modifying specific regions to enhance binding affinity and selectivity towards target enzymes and receptors. Researchers have leveraged its properties to develop inhibitors that modulate glycosylation pathways, which are implicated in various diseases. The success of these efforts underscores the importance of glycoconjugates like 4-Methylumbelliferyl 2-Acetamido-2-deoxy-3,6-dipivaloyl-β-D-galactopyranoside in pharmaceutical innovation.

The growing interest in carbohydrate chemistry has also led to advancements in analytical techniques for studying glycosidic structures. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in characterizing the complex architecture of this compound. These tools provide detailed insights into its conformational dynamics and interactions with biological molecules, further enhancing our understanding of its potential applications.

The impact of 4-Methylumbelliferyl 2-Acetamido-2-deoxy-3,6-dipivaloyl-β-D-galactopyranoside extends beyond academic research into practical applications in biotechnology. For instance, it has been employed in the development of biosensors that detect changes in glycosylation patterns associated with disease progression. These biosensors offer a rapid and sensitive means of monitoring biological samples, providing valuable information for clinical decision-making.

The future prospects of this compound are promising, with ongoing research exploring new frontiers in glycobiology and drug development. Innovations such as CRISPR-Cas9 gene editing technologies are being integrated with traditional carbohydrate chemistry to engineer novel glycosidic structures with tailored properties. Such advancements hold the potential to revolutionize how we approach diseases related to carbohydrate metabolism.

In conclusion, 4-Methylumbelliferyl 2-Acetamido-2-deoxy-3,6-dipivaloyl-β-D-galactopyranoside (CAS No. 849207-59-6) represents a significant advancement in biochemical research and pharmaceutical applications. Its unique structural features and functional properties make it an invaluable tool for studying carbohydrate-mediated processes and developing innovative therapeutic strategies. As our understanding of glycobiology continues to evolve, this compound is poised to play an even greater role in addressing complex biological challenges.